Cas no 2228712-94-3 (2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol)

• Product Name: 2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol
• CAS No: 2228712-94-3
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 6284819
• PubChem ID: 165693139
• Update Time: 2025-10-31

2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol
• EN300-1906930
• 2228712-94-3

• Inchi： 1S/C9H11BrO3/c1-13-6-2-3-7(8(11)4-6)9(12)5-10/h2-4,9,11-12H,5H2,1H3
• InChI Key： ITZSBWAQCWDWPX-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1O)OC)O

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol

Introduction to 2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol (CAS No: 2228712-94-3)

2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No) 2228712-94-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a bromo-substituted phenolic structure, exhibits a unique combination of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both hydroxyl and bromo functional groups on an aromatic ring, coupled with an ethylene side chain, endows this molecule with distinct reactivity patterns that are exploited in medicinal chemistry and material science applications.

The bromo group at the 2-position of the phenol ring is particularly noteworthy, as it serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This allows for the introduction of aryl or heteroaryl groups, expanding the structural diversity of derivatives. Concurrently, the hydroxyethyl side chain provides a nucleophilic site for etherification or esterification reactions, enabling the attachment of pharmacophores or targeting moieties. The 5-methoxy substituent enhances lipophilicity while modulating electronic properties, influencing both solubility and metabolic stability in biological systems.

In recent years, the exploration of phenolic derivatives has intensified due to their broad spectrum of biological activities. Specifically, compounds bearing both hydroxyl and bromo groups have been extensively studied for their potential as antiviral, anti-inflammatory, and antioxidant agents. The 2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol structure aligns well with these trends, offering a scaffold that can be modified to target specific disease pathways. For instance, modifications at the 3-position or further derivatization of the ethylene chain have shown promise in inhibiting certain kinases or interacting with membrane receptors.

One of the most compelling aspects of this compound is its utility in drug discovery pipelines. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinity or selectivity. The bromo moiety, in particular, has been exploited in fragment-based drug design approaches, where small molecular fragments are linked together to form more potent inhibitors. Additionally, computational modeling studies suggest that structural variations around this core can fine-tune pharmacokinetic profiles, improving bioavailability and reducing off-target effects.

The pharmaceutical industry has also shown interest in this compound for its potential role in developing prodrugs. The hydroxyethyl group can be readily converted into esters or amides under mild conditions, allowing for controlled release mechanisms once administered. Such prodrug strategies are particularly relevant in oncology and neurology, where targeted delivery systems are critical for therapeutic efficacy. Furthermore, the methoxy group contributes to metabolic stability by resisting oxidative degradation pathways commonly observed with primary hydroxyl groups.

From a synthetic chemistry perspective, 2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol serves as an excellent precursor for constructing more complex molecules. Its compatibility with various reaction conditions makes it suitable for multi-step syntheses without significant rearrangements or side reactions. This has been particularly useful in generating libraries of compounds for high-throughput screening (HTS) experiments. Recent advances in flow chemistry have further enhanced its utility by enabling scalable and automated synthesis routes.

The environmental impact of this compound is another area of growing interest. While not classified as hazardous under standard regulations, its persistence in aquatic environments could pose ecological risks if improperly disposed of. Consequently, researchers are exploring greener synthetic methodologies to minimize waste and improve atom economy during production. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of pharmaceutical manufacturing.

Looking ahead, the future applications of 2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol appear promising as new research avenues are explored. Its adaptability as a building block ensures continued relevance in both academic and industrial settings. As computational tools become more sophisticated, virtual screening campaigns using this scaffold will likely yield novel candidates for preclinical evaluation. Additionally, collaborations between medicinal chemists and bioinformaticians may uncover untapped therapeutic potentials by integrating genomic data with structural insights.

In conclusion,2-(2-bromo-1-hydroxyethyl)-5-methoxyphenol (CAS No: 2228712-94-3) represents a versatile intermediate with significant implications across multiple scientific disciplines. Its unique structural features enable diverse functionalizations while maintaining favorable physicochemical properties suitable for drug development. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing therapeutic strategies and material innovations.